2-phenyl-4,5-dihydro-1H-imidazol-5-one

• IUPAC Name: 2-phenyl-1,4-dihydroimidazol-5-one
• InChI: InChI=1S/C9H8N2O/c12-8-6-10-9(11-8)7-4-2-1-3-5-7/h1-5H,6H2,(H,10,11,12)
• InChI Key: KFBMCKOKEPUGSN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC(=N1)C2=CC=CC=C2
• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol

Description

2-Phenyl-4,5-dihydro-1H-imidazol-5-one, also known as 2-phenylimidazole-5-one, is a heterocyclic organic compound with the molecular formula C8H9N2O. It is a white crystalline solid that has a melting point of 164-166°C and a boiling point of 295-297°C. It is soluble in water, ethanol, and chloroform. This compound is used in a variety of applications, including as a reagent in organic synthesis, as a ligand in coordination chemistry, and as an additive in pharmaceuticals.

Scientific Research Applications

1. Molecular Magnetic Materials

2-Phenyl-4,5-dihydro-1H-imidazol-5-one derivatives, such as 2-phenyl-4,4,5,5-tetramethyl-4,5-dihydro-1H-imidazol-1-oxyl 3-oxide, have been studied for their geometry, conformational behavior, and magnetic properties. These studies contribute to the development of molecular magnetic materials, showing the molecule's non-planar conformation and significant tuning of magnetic properties by environmental effects (Matteo et al., 1999).

2. Corrosion Inhibition

Imidazole derivatives, including those related to this compound, have been synthesized and found to exhibit significant corrosion inhibition efficacy on mild steel in acidic solutions. These findings are crucial for developing new corrosion inhibitors (Prashanth et al., 2021).

3. Transition-Metal Free Synthesis

Efficient methods for preparing 4,5-dihydro-1H-imidazol-5-ones from aryl amidines and ketones under transition-metal-free conditions have been developed. This advancement in synthetic chemistry facilitates the production of various 4,5-dihydro-1H-imidazol-5-ones (Xie et al., 2015).

4. Organic Electronics

Studies on this compound derivatives have contributed to the development of novel materials for organic electronics. For instance, derivatives have been used in the design of bipolar phenanthroimidazole–diazacarbazole hybrids for efficient and low roll-off electroluminescent devices (Wang et al., 2016).

5. Magnetic and Photochromic Properties

Mononuclear bisthienylethene-cobalt(II) complexes containing imidazole derivatives, such as 2-(2-hydroxy-5-bromo-phenyl)-4,5-bis(2,5-dimethyl(3-thienyl))-1H-imidazole, have been investigated for their structural, magnetic relaxation, and photochromic behavior. These multifunctional properties have potential applications in the fields of molecular magnetism and materials science (Cao et al., 2015).

6. Drug Development

While excluding specific information about drug use, dosage, and side effects, it is important to note that derivatives of this compound have been explored in the development of various pharmaceutical compounds. These studies have contributed to understanding the structure-activity relationships and potential therapeutic applications of these compounds (Sharpe et al., 1985).